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Compound of Interest

Compound Name: 3-Bromo-4-methoxybenzaldehyde

Cat. No.: B045424

For researchers, scientists, and professionals in drug development, 3-Bromo-4-
methoxybenzaldehyde is a key aromatic compound. It serves as a versatile intermediate in
the synthesis of a wide range of organic molecules, including pharmaceuticals and other
bioactive compounds. This guide provides an in-depth overview of its chemical properties,
experimental protocols for its synthesis and analysis, and its role in various synthetic pathways.

Core Molecular Data

3-Bromo-4-methoxybenzaldehyde is a substituted benzaldehyde with a bromine atom and a
methoxy group attached to the phenyl ring. These functional groups are crucial to its reactivity
and utility in organic synthesis.
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Property Value Source
Molecular Formula C8H7Bro2 [1112113114]
Molecular Weight 215.04 g/mol [1][3]
3-bromo-4-
IUPAC Name [1]12]
methoxybenzaldehyde
CAS Number 34841-06-0 [2]
Synonyms 3-Bromo-p-anisaldehyde [11[2113114]
Melting Point 51-54 °C
Off-white to pale cream
Appearance [4]

powder

Experimental Protocols

Detailed methodologies are essential for the successful application of 3-Bromo-4-

methoxybenzaldehyde in a laboratory setting. Below are protocols for its synthesis and

analysis.

Synthesis of 3-Bromo-4-methoxybenzaldehyde from p-

Anisaldehyde

A common method for the preparation of 3-Bromo-4-methoxybenzaldehyde involves the

bromination of p-anisaldehyde.

Materials:

p-Anisaldehyde

Bromine

Anhydrous Iron(lll) Bromide (FeBr3) as a catalyst

Dichloromethane (CH2CI2) as a solvent
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Sodium bisulfite solution

Sodium bicarbonate solution

Anhydrous magnesium sulfate

Rotary evaporator

Standard laboratory glassware
Procedure:

 In a three-necked flask equipped with a dropping funnel, a condenser, and a magnetic stirrer,
dissolve p-anisaldehyde in dichloromethane.

e Add a catalytic amount of anhydrous iron(lll) bromide to the solution.
e Cool the mixture in an ice bath.
» Slowly add a solution of bromine in dichloromethane dropwise from the dropping funnel.

 After the addition is complete, allow the reaction mixture to stir at room temperature until the
reaction is complete, which can be monitored by Thin Layer Chromatography (TLC).

e Quench the reaction by adding a saturated sodium bisulfite solution to remove any
unreacted bromine.

» Transfer the mixture to a separatory funnel and wash sequentially with a saturated sodium
bicarbonate solution and brine.

e Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the solvent using a rotary evaporator to yield the
crude product.

e The crude product can be further purified by recrystallization or column chromatography.
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Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a powerful analytical technique to confirm the identity and purity of 3-Bromo-4-
methoxybenzaldehyde.

Instrumentation:
o Gas chromatograph coupled with a mass spectrometer.
» Capillary column suitable for aromatic compounds (e.g., HP-5ms).

Procedure:

Prepare a dilute solution of the synthesized 3-Bromo-4-methoxybenzaldehyde in a suitable
solvent such as dichloromethane or ethyl acetate.

¢ Inject a small volume of the sample into the GC injector port.

e The oven temperature program should be optimized to achieve good separation of the
components. A typical program might start at a low temperature (e.g., 70°C), ramp up to a
higher temperature (e.g., 250°C), and then hold for a few minutes.

e The separated components will elute from the column and enter the mass spectrometer.

e The mass spectrometer will ionize the molecules and detect the fragments based on their
mass-to-charge ratio, providing a mass spectrum that can be compared to a library for
identification.

Synthetic Pathways and Logical Workflows

The utility of 3-Bromo-4-methoxybenzaldehyde is best understood by visualizing its role in
synthetic pathways.
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Starting Materials

Reaction & Workup

Product & Purification

p-Anisaldehyde
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Workflow for the synthesis of 3-Bromo-4-methoxybenzaldehyde.

This compound is a valuable starting material for more complex molecules. For instance, it can

be used in the synthesis of various heterocyclic compounds which are of interest in medicinal

chemistry.

Coupling Reaction

3-Bromo-4-methoxybenzaldehyde e.g., Suzuki, Heck

Reaction Intermediate

Cyclization Bioactive Molecule
(e.g., Heterocycle)
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A general reaction pathway utilizing 3-Bromo-4-methoxybenzaldehyde.
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In conclusion, 3-Bromo-4-methoxybenzaldehyde is a crucial building block in organic
synthesis. Its well-defined properties and reactivity allow for its application in the development
of novel compounds with potential therapeutic applications. The experimental protocols and
pathways described herein provide a solid foundation for its use in a research and
development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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